Cas no 2172597-81-6 (5-ethyl-9,9-dimethyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-ethyl-9,9-dimethyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172597-81-6
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6425717
• PubChem ID: 165603549
• Update Time: 2025-06-07

5-ethyl-9,9-dimethyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-9,9-dimethyl-1-oxa-4-azaspiro5.5undecane
• 2172597-81-6
• 5-ethyl-9,9-dimethyl-1-oxa-4-azaspiro[5.5]undecane
• EN300-1641169

• Inchi： 1S/C13H25NO/c1-4-11-13(15-10-9-14-11)7-5-12(2,3)6-8-13/h11,14H,4-10H2,1-3H3
• InChI Key： YHOUKDBAUWFXDL-UHFFFAOYSA-N
• SMILES： O1CCNC(CC)C21CCC(C)(C)CC2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-ethyl-9,9-dimethyl-1-oxa-4-azaspiro5.5undecane

Introduction to 5-ethyl-9,9-dimethyl-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172597-81-6)

The compound 5-ethyl-9,9-dimethyl-1-oxa-4-azaspiro[5.5]undecane, identified by its CAS number 2172597-81-6, represents a fascinating molecule within the realm of organic chemistry and pharmaceutical research. This spirocyclic structure, featuring a unique combination of oxygen and nitrogen heterocycles, has garnered attention due to its structural complexity and potential biological activities. The presence of both an oxa (oxygen-containing) and an aza (nitrogen-containing) spirocycle introduces a rich framework for studying molecular interactions and mechanistic pathways.

In recent years, the exploration of spirocyclic compounds has intensified, driven by their distinctive conformational rigidity and the ability to mimic natural product scaffolds. The specific arrangement of substituents in 5-ethyl-9,9-dimethyl-1-oxa-4-azaspiro[5.5]undecane contributes to its unique physicochemical properties, which are critical for evaluating its suitability as a pharmacophore or a key intermediate in synthetic chemistry. The dimethyl groups at the 9-position enhance lipophilicity, while the ethyl side chain at the 5-position adds another layer of structural diversity.

One of the most compelling aspects of this compound is its potential application in drug discovery. Spirocyclic scaffolds have been increasingly recognized for their role in modulating biological targets due to their ability to adopt specific three-dimensional shapes that can interact favorably with proteins or enzymes. The oxygen and nitrogen atoms within the spirocycle can serve as hydrogen bond donors or acceptors, facilitating precise binding interactions. This has led to investigations into its potential as an intermediate for developing novel therapeutic agents.

Recent studies have highlighted the importance of spirocyclic compounds in addressing various therapeutic challenges. For instance, modifications of similar structures have shown promise in inhibiting enzymes associated with inflammatory diseases and cancer pathways. The oxygen and nitrogen heterocycles in 5-ethyl-9,9-dimethyl-1-oxa-4-azaspiro[5.5]undecane provide multiple sites for functionalization, allowing chemists to tailor the molecule’s properties for specific biological outcomes. This flexibility makes it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to construct these frameworks with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled the introduction of specific stereocenters, ensuring that the final product retains the desired biological activity. The synthesis of 5-ethyl-9,9-dimethyl-1-oxa-4-azaspiro[5.5]undecane would likely involve multi-step processes that showcase these cutting-edge synthetic strategies.

From a computational chemistry perspective, understanding the electronic structure and conformational preferences of this compound is essential for predicting its behavior in biological systems. Molecular modeling techniques can provide insights into how the molecule might interact with target proteins or enzymes, guiding rational drug design efforts. The presence of both oxygen and nitrogen heterocycles creates unique electronic properties that can be exploited to enhance binding affinity or modulate metabolic stability.

The pharmacokinetic profile of 5-ethyl-9,9-dimethyl-1-oxa-4-azaspiro[5.5]undecane is another critical factor to consider in its development as a potential drug candidate. The spirocyclic core imparts rigidity, which can influence how quickly the molecule is metabolized or excreted by the body. By optimizing substituents such as the ethyl and dimethyl groups, researchers can fine-tune parameters like solubility and bioavailability, making it more suitable for therapeutic use.

In conclusion,5-Ethyl - 9 , 9 - Dimethyl - 1 - Oxa - 4 - Azaspiro [ 5 . 5 ] Undecane (CAS No . 2172597 -81 -6) stands out as a promising compound with significant potential in pharmaceutical research . Its unique structural features , combined with recent advancements in synthetic and computational chemistry , make it an exciting subject for further investigation . As scientists continue to explore new molecular architectures , this spirocyclic compound offers a compelling example of how structural complexity can be leveraged to develop innovative therapeutic solutions .